Cas no 21222-61-7 (1-(2-amino-1,3-benzothiazol-6-yl)ethanone)

1-(2-Amino-1,3-benzothiazol-6-yl)ethanone is a benzothiazole derivative with a reactive amino group and acetyl functionality, making it a versatile intermediate in organic synthesis. Its structure is particularly valuable for constructing heterocyclic compounds, pharmaceuticals, and agrochemicals due to the electron-rich benzothiazole core and the ketone's susceptibility to further functionalization. The compound's stability under standard conditions and compatibility with a range of reactions, such as condensations and nucleophilic substitutions, enhance its utility in medicinal chemistry and material science. Its well-defined crystalline form ensures reproducibility in synthetic applications, while its solubility in common polar solvents facilitates handling in laboratory settings.
1-(2-amino-1,3-benzothiazol-6-yl)ethanone structure
21222-61-7 structure
Product Name:1-(2-amino-1,3-benzothiazol-6-yl)ethanone
CAS No:21222-61-7
MF:C9H8N2OS
MW:192.237620353699
MDL:MFCD00548461
CID:242128
PubChem ID:3847385
Update Time:2025-06-07

1-(2-amino-1,3-benzothiazol-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Aminobenzo[d]thiazol-6-yl)ethanone
    • 1-(2-amino-1,3-benzothiazol-6-yl)ethanone
    • 1-(2-amino-benzothiazol-6-yl)-ethanone
    • Ethanone,1-(2-amino-6-benzothiazolyl)-
    • 2-amino-6-aceto-benzothiazole
    • 2-amino-6-acetylbenzothiazole
    • 6-acetyl-2-aminobenzothiazole
    • SCHEMBL1638828
    • WAA22261
    • F2169-0128
    • AMY41759
    • AKOS005136069
    • MFCD00548461
    • Z1255372876
    • G10062
    • Ethanone, 1-(2-amino-6-benzothiazolyl)-
    • CS-0099925
    • DTXSID30397253
    • AMS_CNC_ID-1069461945
    • 1-(2-Aminobenzo[d]thiazol-6-yl)ethan-1-one
    • ETHANONE, 1-(2-AMINO-6-BENZOTHIAZOLYL)- (9CI)
    • OKAQYTQTHTXQQH-UHFFFAOYSA-N
    • 1-(2-amino-1,3-benzothiazol-6-yl)ethan-1-one
    • SMSSF-0625258
    • 21222-61-7
    • EN300-97648
    • 1-(2-amino-1, 3-benzothiazol-6-yl)ethanone
    • DB-328386
    • MDL: MFCD00548461
    • Inchi: 1S/C9H8N2OS/c1-5(12)6-2-3-7-8(4-6)13-9(10)11-7/h2-4H,1H3,(H2,10,11)
    • InChI Key: OKAQYTQTHTXQQH-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C=CC(C(C)=O)=CC1=2

Computed Properties

  • Exact Mass: 192.03600
  • Monoisotopic Mass: 192.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 84.2A^2

Experimental Properties

  • PSA: 84.22000
  • LogP: 2.66230

1-(2-amino-1,3-benzothiazol-6-yl)ethanone Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-amino-1,3-benzothiazol-6-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM156780-1g
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21222-61-7 95%
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$ 138.00 2023-04-19
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$ 574.00 2023-04-19
Chemenu
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1-(2-aminobenzo[d]thiazol-6-yl)ethan-1-one
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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Alichem
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21222-61-7 95%
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$372.00 2023-09-02
Enamine
EN300-97648-0.05g
1-(2-amino-1,3-benzothiazol-6-yl)ethan-1-one
21222-61-7 95.0%
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$52.0 2025-03-21
Enamine
EN300-97648-0.1g
1-(2-amino-1,3-benzothiazol-6-yl)ethan-1-one
21222-61-7 95.0%
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Enamine
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